Cas no 1806408-17-2 (Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate)

• Product Name: Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate
• CAS No: 1806408-17-2
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4957891
• Update Time: 2025-08-04

Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate

• Inchi： 1S/C12H13ClO4/c1-2-17-12(16)10-5-3-4-8(11(10)15)6-9(14)7-13/h3-5,15H,2,6-7H2,1H3
• InChI Key： AQOWIBOCXGZVMY-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C(=O)OCC)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate

Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate (CAS No. 1806408-17-2): A Comprehensive Overview

Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate, identified by its CAS number 1806408-17-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The compound's unique structural features, including the presence of a hydroxybenzoate moiety and a chloro-substituted propyl group, make it a promising candidate for further investigation.

The< strong>Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate molecule consists of several key functional groups that contribute to its reactivity and biological activity. The hydroxybenzoate part of the structure is well-known for its role in various pharmaceutical applications, while the chloro-substituted propyl group introduces additional complexity that may influence its interactions with biological targets. This combination of features makes the compound a subject of extensive interest in both academic and industrial research settings.

Recent studies have highlighted the importance of< strong>hydroxybenzoate derivatives in the development of novel therapeutic agents. These compounds have been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The< strong>Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate, with its unique structural configuration, is being explored as a potential lead compound in these efforts. Researchers are particularly interested in how the chloro-substituent affects the compound's pharmacokinetic properties and its ability to interact with specific biological receptors.

In addition to its potential therapeutic applications, Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate has also been studied for its role in chemical synthesis. The presence of multiple reactive sites in its structure allows for diverse modifications, making it a valuable intermediate in the synthesis of more complex molecules. This versatility has made the compound a focal point for chemists working on developing new synthetic pathways and methodologies.

The< strong>CAS number 1806408-17-2 provides a unique identifier for this compound, ensuring accurate documentation and tracking in research and industrial settings. This standardized classification system is crucial for maintaining consistency and clarity in chemical communications. The CAS registry number is often used in databases, literature references, and regulatory filings to ensure that all stakeholders are referring to the same specific compound.

Current research into Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate is focused on elucidating its mechanism of action and optimizing its synthesis. Studies have begun to explore how modifications to the chloro-substituent can influence the compound's biological activity. By understanding these relationships, researchers hope to develop more effective derivatives with enhanced therapeutic properties. Additionally, efforts are underway to develop more efficient synthetic routes to produce this compound on an industrial scale, ensuring its availability for further research and development.

The< strong>hydroxybenzoate moiety in Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate is particularly noteworthy due to its prevalence in natural products and pharmaceuticals. This group is known for its ability to form hydrogen bonds with biological targets, which can enhance binding affinity and stability. The chloro-substituted propyl group further contributes to this interaction by providing additional points of contact with biological receptors. These features make the compound a promising candidate for drug design and development.

In conclusion, Ethyl 3-(3-chloro-2-oxopropyl)-2-hydroxybenzoate (CAS No. 1806408-17-2) represents a significant area of research within the chemical and pharmaceutical industries. Its unique structural features and potential applications make it a valuable subject for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in the development of novel therapeutic agents and synthetic methodologies.